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Compound of Interest

Compound Name:
ETHYL (S)-2-CHLORO

PROPIONATE

CAS No.: 74497-15-7

Cat. No.: B1599451

Get Quote

For researchers and drug development professionals, the synthesis and handling of

specialized chemical reagents are routine. However, the lifecycle of these chemicals extends

beyond their immediate application, culminating in a critical, often overlooked phase: disposal.

Improper disposal of chemical waste not only poses significant safety and environmental risks

but can also lead to severe regulatory penalties. This guide provides an in-depth, procedural

framework for the safe and compliant disposal of Ethyl (S)-2-chloropropionate, a common

intermediate in organic synthesis. Our focus is on providing actionable, field-proven insights

that prioritize safety, environmental stewardship, and regulatory adherence.

Understanding the Hazard Profile of Ethyl (S)-2-
chloropropionate
Before any handling or disposal, a thorough understanding of the inherent risks is paramount.

Ethyl (S)-2-chloropropionate is not a benign substance; its hazard profile dictates the stringent

disposal protocols required.

Key Hazards:
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Flammability: It is a flammable liquid and vapor (Category 3), meaning it can be easily

ignited by heat, sparks, or open flames.[1][2][3] Vapors are heavier than air and can travel to

an ignition source and flash back.[1][2][4]

Health Hazards: The compound is a known skin and eye irritant (Category 2).[1][3] Inhalation

may cause respiratory irritation, and it can have toxic effects if absorbed through the skin.[2]

[4][5]

Chemical Reactivity: As a halogenated ester, it can react with acids to generate heat. Strong

oxidizing acids can cause a vigorous, potentially exothermic reaction.[1][4] Mixing with alkali

metals or hydrides can generate flammable hydrogen gas.[1][4]

Environmental Hazard: Discharge into waterways or sewer systems must be strictly avoided

to prevent environmental contamination.[1][3][6]

The presence of a carbon-halogen bond classifies Ethyl (S)-2-chloropropionate as a

halogenated organic compound.[7][8] This classification is critical for waste segregation, as

halogenated wastes require specific disposal methods, typically high-temperature incineration,

to prevent the formation of toxic byproducts.[7][9]

Table 1: Hazard Summary and GHS Classification
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Hazard
Classification

GHS Category Pictogram Signal Word
Hazard
Statement

Flammable

liquids
Category 3 🔥 Warning

H226:

Flammable liquid

and vapour.[1][3]

Skin irritation Category 2 ❗ Warning

H315: Causes

skin irritation.[1]

[3]

Eye irritation Category 2 ❗ Warning

H319: Causes

serious eye

irritation.[1][3]

Specific target

organ toxicity –

single exposure

Category 3 ❗ Warning

H335: May

cause respiratory

irritation.[1][3]

Core Directive: The Disposal Workflow
The proper disposal of Ethyl (S)-2-chloropropionate is a systematic process. The following

workflow provides a step-by-step guide from the point of generation to final removal by a

licensed waste contractor.

Diagram 1: Disposal Decision Workflow
This diagram outlines the critical decision points and actions for managing Ethyl (S)-2-

chloropropionate waste.
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Waste Generation & Initial Handling

Waste Segregation & Collection

Container Management & Storage

Final Disposal

Waste Generated
(e.g., reaction quench, contaminated solvent)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is the waste stream purely
Ethyl (S)-2-chloropropionate or mixed

with other halogenated organics?

Collect in a dedicated, labeled
'HALOGENATED ORGANIC WASTE' container

Yes

Consult EHS for complex mixture disposal.
Do NOT mix with non-halogenated waste.

No

Use a compatible, sealable container
(e.g., UN-rated plastic carboy)

Keep container closed except when adding waste.
Store in secondary containment.

Store in a cool, well-ventilated area
away from ignition sources.

Arrange for pickup by a
licensed hazardous waste disposal facility.

Click to download full resolution via product page

Caption: Decision workflow for Ethyl (S)-2-chloropropionate waste management.
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Experimental Protocols: Step-by-Step Disposal
Procedures
This section provides detailed methodologies for handling different disposal scenarios.

Protocol 3.1: Collection of Liquid Waste
This protocol applies to waste generated from reactions, extractions, or chromatography

containing Ethyl (S)-2-chloropropionate.

Personnel Protection: Before handling any waste, don the required Personal Protective

Equipment (PPE):

Nitrile or butyl rubber gloves.

Chemical safety goggles conforming to EN 166(EU) or NIOSH (US).[1]

A flame-retardant lab coat.

Work within a certified chemical fume hood to avoid inhalation of vapors.[3]

Waste Segregation:

Obtain a designated waste container clearly labeled "HALOGENATED ORGANIC

WASTE".[7][10] These containers are often color-coded (e.g., green) for easy

identification.[7]

Causality: Halogenated and non-halogenated wastes are disposed of via different

incineration processes.[9] Mixing them increases disposal costs and can complicate the

disposal process. Never mix this waste with non-halogenated solvents (like acetone,

ethanol, hexane) or aqueous waste.[10][11]

Waste Transfer:

Use a funnel to carefully pour the liquid waste into the designated container, avoiding

splashes.
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Ground and bond the container and receiving equipment to prevent static discharge,

which could ignite flammable vapors.[1][6]

Do not fill the container to more than 90% of its capacity to allow for vapor expansion.[11]

Container Sealing and Storage:

Securely cap the waste container immediately after adding waste.[10][12]

Store the container in a designated satellite accumulation area. This area should be a

cool, well-ventilated space, away from heat and ignition sources.[1][6]

The container must be placed within secondary containment (e.g., a spill tray) capable of

holding the entire volume of the container.[12]

Protocol 3.2: Management of Small Spills (<100 mL)
Immediate and correct response to a spill is critical to prevent exposure and environmental

contamination.

Alert and Evacuate: Alert personnel in the immediate vicinity. If the spill is significant or in a

poorly ventilated area, evacuate and call your institution's emergency response team.

Control Ignition Sources: Immediately eliminate all ignition sources (e.g., turn off hot plates,

equipment).[1][3][4] Use only non-sparking tools for cleanup.[1][6]

Containment and Absorption:

Wearing appropriate PPE, contain the spill by diking with a non-combustible absorbent

material like dry earth, sand, or vermiculite.[2][4] Do not use combustible materials like

paper towels as the primary absorbent.

Cover the spill with the absorbent material and allow it to fully absorb the liquid.

Collection and Disposal:

Carefully scoop the contaminated absorbent material into a sealable, labeled container for

hazardous waste.
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Wipe the spill area with a cloth or sponge dampened with a suitable solvent (e.g.,

acetone), working from the outside in. Dispose of the cleaning materials as halogenated

waste.

Decontamination: Decontaminate the area with soap and water.

Protocol 3.3: Disposal of Empty Containers
An "empty" container that held Ethyl (S)-2-chloropropionate is still considered hazardous waste

until properly decontaminated.

Triple Rinsing:

Under a fume hood, rinse the container three times with a suitable solvent (e.g., acetone

or methanol).

Crucially, the first rinsate must be collected and disposed of as "HALOGENATED

ORGANIC WASTE".[12] Subsequent rinses can often be collected as non-halogenated

waste, but consult your institution's EHS guidelines.

Causality: The initial rinse will contain the highest concentration of the residual chemical,

classifying it as halogenated waste.

Container Preparation for Disposal:

After triple rinsing and allowing the container to air dry completely, deface or remove the

original label to prevent reuse.

The now-decontaminated container can typically be disposed of in the appropriate

recycling or general waste stream, per institutional policy.[9]

Trustworthiness: A Self-Validating System
Adherence to these protocols creates a self-validating system of safety and compliance. Each

step, from PPE selection to waste segregation and labeling, is designed to mitigate a specific,

identified risk. The clear labeling of "HALOGENATED ORGANIC WASTE" prevents accidental

and dangerous mixing. Storing containers in secondary containment provides a failsafe against
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leaks. By following this systematic approach, you inherently build a trustworthy and defensible

waste management practice within your laboratory.

This guide is intended to provide a comprehensive framework. However, always consult your

institution's specific Environmental Health & Safety (EHS) guidelines and local, state, and

national regulations, as these will provide the ultimate authority on disposal requirements in

your location.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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